Cas no 2171175-28-1 ((3R)-3-{(tert-butoxy)carbonylamino}-3-(1-ethyl-1H-imidazol-4-yl)propanoic acid)

• Product Name: (3R)-3-{(tert-butoxy)carbonylamino}-3-(1-ethyl-1H-imidazol-4-yl)propanoic acid
• CAS No: 2171175-28-1
• MF: C₁₃H₂₁N₃O₄
• MW: 283.323543310165
• CID: 6330072
• PubChem ID: 165507330
• Update Time: 2025-10-30

(3R)-3-{(tert-butoxy)carbonylamino}-3-(1-ethyl-1H-imidazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(tert-butoxy)carbonylamino}-3-(1-ethyl-1H-imidazol-4-yl)propanoic acid
• EN300-1287575
• 2171175-28-1
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(1-ethyl-1H-imidazol-4-yl)propanoic acid

• Inchi： 1S/C13H21N3O4/c1-5-16-7-10(14-8-16)9(6-11(17)18)15-12(19)20-13(2,3)4/h7-9H,5-6H2,1-4H3,(H,15,19)(H,17,18)/t9-/m1/s1
• InChI Key： CYSHBKXKXOBZNX-SECBINFHSA-N
• SMILES： O(C(N[C@H](CC(=O)O)C1=CN(C=N1)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 283.15320616g/mol
• Monoisotopic Mass: 283.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 93.4Ų

Additional information on (3R)-3-{(tert-butoxy)carbonylamino}-3-(1-ethyl-1H-imidazol-4-yl)propanoic acid

Recent Advances in the Study of (3R)-3-{(tert-butoxy)carbonylamino}-3-(1-ethyl-1H-imidazol-4-yl)propanoic acid (CAS: 2171175-28-1)

The compound (3R)-3-{(tert-butoxy)carbonylamino}-3-(1-ethyl-1H-imidazol-4-yl)propanoic acid (CAS: 2171175-28-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug development and therapeutic interventions. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

Recent studies have focused on the synthesis and optimization of (3R)-3-{(tert-butoxy)carbonylamino}-3-(1-ethyl-1H-imidazol-4-yl)propanoic acid, with particular emphasis on its stereochemical purity and yield. Advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to ensure the compound's structural integrity and purity. These efforts are critical for its subsequent use in biological assays and preclinical studies.

In terms of biological activity, preliminary investigations have revealed that (3R)-3-{(tert-butoxy)carbonylamino}-3-(1-ethyl-1H-imidazol-4-yl)propanoic acid exhibits promising inhibitory effects on specific enzymatic targets involved in inflammatory pathways. For instance, it has been shown to modulate the activity of key kinases and proteases, suggesting its potential as a lead compound for the development of anti-inflammatory and immunomodulatory agents. Further mechanistic studies are underway to elucidate its precise mode of action and selectivity.

Moreover, the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles, have been evaluated in vitro and in vivo. These studies indicate that (3R)-3-{(tert-butoxy)carbonylamino}-3-(1-ethyl-1H-imidazol-4-yl)propanoic acid possesses favorable bioavailability and metabolic stability, making it a viable candidate for further drug development. However, additional optimization may be required to enhance its solubility and reduce potential off-target effects.

Recent collaborations between academic institutions and pharmaceutical companies have accelerated the translation of these findings into potential therapeutic applications. For example, the compound is being explored as a scaffold for the design of novel small-molecule inhibitors targeting specific disease pathways, such as autoimmune disorders and certain types of cancer. These efforts are supported by computational modeling and structure-activity relationship (SAR) studies, which aim to refine the compound's efficacy and safety profiles.

In conclusion, (3R)-3-{(tert-butoxy)carbonylamino}-3-(1-ethyl-1H-imidazol-4-yl)propanoic acid (CAS: 2171175-28-1) represents a promising chemical entity with significant potential in medicinal chemistry and drug discovery. Ongoing research is expected to further validate its therapeutic utility and pave the way for its clinical development. This briefing underscores the importance of continued investment in the study of this compound and related derivatives to unlock their full biomedical potential.